3-(1-ethyl-1H-imidazol-2-yl)-1-(5-phenylpentanoyl)piperidine

• IUPAC Name: 1-[3-(1-ethylimidazol-2-yl)piperidin-1-yl]-5-phenylpentan-1-one
• InChI: InChI=1S/C21H29N3O/c1-2-23-16-14-22-21(23)19-12-8-15-24(17-19)20(25)13-7-6-11-18-9-4-3-5-10-18/h3-5,9-10,14,16,19H,2,6-8,11-13,15,17H2,1H3
• InChI Key: UCXDBPJPDMIGON-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCCN(C2)C(=O)CCCCC3=CC=CC=C3
• Molecular Formula: C21H29N3O
• Molecular Weight: 339.5 g/mol

Description

3-(1-ethyl-1H-imidazol-2-yl)-1-(5-phenylpentanoyl)piperidine is a useful research compound. Its molecular formula is C21H29N3O and its molecular weight is 339.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.231062557 g/mol and the complexity rating of the compound is 408. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structural features similar to "3-(1-ethyl-1H-imidazol-2-yl)-1-(5-phenylpentanoyl)piperidine" are often synthesized and characterized for their biological activities. For instance, derivatives of 1H-imidazole have been synthesized and evaluated for their antimicrobial properties (Rajkumar, Kamaraj, & Krishnasamy, 2014). Similar research has focused on the synthesis of novel imidazo[1,2-a]pyridine derivatives, investigating their potential as antimycobacterial agents (Lv et al., 2017).

Antioxidant and Cytotoxic Agents

Research has also been conducted on the development of compounds containing piperidine and imidazole rings for their antioxidant and cytotoxic activities, suggesting potential applications in cancer therapy (Mistry et al., 2016).

Fluorescent Probes for Mercury Ion

Compounds similar to the one have been utilized in the synthesis of fluorescent probes, which are valuable tools in chemical and biological sensing applications. For example, imidazo[1,2-a]pyridine derivatives have been developed as efficient fluorescent probes for mercury ion detection (Shao et al., 2011).

Serotonin and Dopamine Receptor Antagonists

Research into similar compounds has explored their potential as receptor antagonists, with applications in neurological and psychiatric disorders. Compounds with piperidine and imidazole rings have been studied for their affinity towards serotonin and dopamine receptors, indicating their potential use in therapeutic applications (Perregaard et al., 1992).